Cas no 313399-06-3 (Benzamide,4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,6-dimethylphenyl)-)

• Product name: Benzamide,4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,6-dimethylphenyl)-
• CAS No: 313399-06-3
• MF: C₂₉H₂₃BrN₄O
• MW: 523.423125505447
• CID: 1446851
• PubChem ID: 3126555

Benzamide,4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,6-dimethylphenyl)-
• 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(2,6-dimethylphenyl)benzamide
• 4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(2,6-dimethylphenyl)benzamide
• 313399-06-3
• AG-690/13780395
• AKOS001597506
• Oprea1_858003
• Oprea1_084457
• STL338386
• SCHEMBL5219984

• Inchi： InChI=1S/C29H23BrN4O/c1-18-7-6-8-19(2)26(18)33-28(35)21-11-14-23(15-12-21)31-29-32-25-16-13-22(30)17-24(25)27(34-29)20-9-4-3-5-10-20/h3-17H,1-2H3,(H,33,35)(H,31,32,34)
• InChI Key： RCUGZMJAEQVKQH-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)NC(=O)C2=CC=C(C=C2)NC3=NC4=C(C=C(C=C4)Br)C(=N3)C5=CC=CC=C5

Computed Properties

• Exact Mass: 522.10569
• Monoisotopic Mass: 522.10552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91